Cas no 1396783-19-9 (4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide)

• Product Name: 4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide
• CAS No: 1396783-19-9
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 6066017
• PubChem ID: 71792453
• Update Time: 2025-05-25

4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide
• 4-cyano-N-[4-(diethylamino)but-2-ynyl]benzamide
• Benzamide, 4-cyano-N-[4-(diethylamino)-2-butyn-1-yl]-
• 4-cyano-N-(4-(diethylamino)but-2-yn-1-yl)benzamide
• VU0539852-1
• F6244-0648
• 1396783-19-9
• AKOS024542555
• 4-cyano-N-[4-(diethylamino)but-2-yn-1-yl]benzamide

• Inchi： 1S/C16H19N3O/c1-3-19(4-2)12-6-5-11-18-16(20)15-9-7-14(13-17)8-10-15/h7-10H,3-4,11-12H2,1-2H3,(H,18,20)
• InChI Key： NDNWEDFZYWDAED-UHFFFAOYSA-N
• SMILES： C(NCC#CCN(CC)CC)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 269.152812238g/mol
• Monoisotopic Mass: 269.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 469.3±40.0 °C(Predicted)
• pka: 12.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide

4-Cyano-N-4-(Diethylamino)But-2-Yn-1-Ylbenzamide (CAS No. 1396783-19-9): A Comprehensive Overview

The compound 4-cyano-N-4-(diethylamino)but-2-yn-1-ylbenzamide (CAS No. 1396783-19-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyano group, a benzamide moiety, and a diethylamino-substituted butynyl chain. The benzamide core of the molecule is a well-known functional group in organic chemistry, often used as a precursor for more complex structures or as an active ingredient in bioactive compounds.

Recent studies have highlighted the potential of 4-cyano-N-4-(diethylamino)but-2-yn-1-yli benzoate derivatives in drug discovery. Researchers have explored the compound's ability to modulate key biological pathways, such as those involved in inflammation and cellular signaling. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The synthesis of 4-cyano-N-4-(diethylamino)but-2-yne carbamate involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the diethylamino group and the butynyl chain requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, 4-cyano-N-diethylaminobutynylbenzamide has shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agricultural solutions. Furthermore, the compound's electronic properties make it an interesting candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

From a structural perspective, the benzamide group provides aromatic stability and enhances solubility in polar solvents, while the diethylamino substituent introduces steric bulk and enhances lipophilicity. The presence of the cyano group imparts additional functionality, such as hydrogen bonding capacity and electron-withdrawing effects, which are critical for tuning the compound's reactivity and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-cyano-N-diethylaminobutynylbenzamide with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity for several drug targets, including kinases and G-protein coupled receptors (GPCRs). These insights are valuable for guiding further optimization efforts aimed at improving its therapeutic index.

In conclusion, 4-cyano-N-diethylaminobutynylbenzamide (CAS No. 1396783-19-9) is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.